Cas no 26494-58-6 (2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid)

• Product Name: 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid
• CAS No: 26494-58-6
• MF: C₁₀H₈ClNO₄
• MW: 241.627821922302
• MDL: MFCD00665821
• CID: 88671
• PubChem ID: 2735706
• Update Time: 2025-04-18

2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,3-dihydro-1,4-benzoxazin-3-one-4-acetic acid
• 6-Chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazine-4-acetic acid
• (6-Chloro-3-oxo-2,3-dihydro-benzo[1,4]oxazin-4-yl)-acetic acid
• (6-chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid
• 2-(6-chloro-3-oxo-2H-benzo[e]1,4-oxazin-4-yl)acetic acid
• AC1MC3XD
• AC1Q75SU
• AC1Q75SV
• ACMC-1CQNR
• 2-(6-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetic acid
• 2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid
• 4H-1,4-benzoxazine-4-acetic acid, 6-chloro-2,3-dihydro-3-oxo-
• (6-Chloro-2,3-dihydro-3-oxo-4H-1,4-benzoxazin-4-yl)acetic acid
• 2-(6-chloro-3-oxo-2H-benzo[e]1,4-oxazin-4-yl)acetic aci
• SR-01000093508
• CS-0155748
• FT-0747259
• 2-(6-chloro-3-oxo-1,4-benzoxazin-4-yl)acetic acid
• 26494-58-6
• DTXSID40370895
• AKOS000104828
• PS-3560
• 2-(6-Chloro-2,3-dihydro-3-oxobenzo[b][1,4]oxazin-4-yl)acetic acid
• 2-(6-chloro-3-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)aceticacid
• C74371
• CFZFARSJRUJYDY-UHFFFAOYSA-N
• EU-0029941
• SR-01000093508-1
• EN300-34802
• 2-(6-chloro-3-oxo-1, 4-benzoxazin-4-yl)acetic acid
• (6-Chloro-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)acetic acid, AldrichCPR
• Z235342063
• SCHEMBL12467495
• HMS3435H10
• MFCD00665821
• BBL012585
• ALBB-020576
• STK320547
• (6-chloro-3-oxo-2H-1,4-benzoxazin-4-yl)acetic acid
• AG-996/31203054

• MDL： MFCD00665821
• Inchi： 1S/C10H8ClNO4/c11-6-1-2-8-7(3-6)12(4-10(14)15)9(13)5-16-8/h1-3H,4-5H2,(H,14,15)
• InChI Key： CFZFARSJRUJYDY-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(CC(=O)O)C(CO2)=O

Computed Properties

• Exact Mass: 241.01400
• Monoisotopic Mass: 241.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8

Experimental Properties

• Color/Form: Not determined
• Density: 1.5±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 570.0±50.0 °C at 760 mmHg
• Flash Point: 298.5±30.1 °C
• Refractive Index: 1.606
• PSA: 66.84000
• LogP: 1.21500
• Solubility: Not determined
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

2-(6-chloro-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-4-yl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazinones